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Compound of Interest

Compound Name: L82

Cat. No.: B10855116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information and detailed protocols for

the use of L82, a selective and uncompetitive inhibitor of human DNA Ligase I (LigI). L82
targets the final step of DNA ligation, phosphodiester bond formation, making it a valuable tool

for studying DNA replication and repair mechanisms.[1] It has demonstrated anti-proliferative

activity in various cancer cell lines.

Chemical Properties and Solubility
The L82 inhibitor is a yellow to orange solid with the chemical formula C₁₁H₈ClN₅O₄ and a

molecular weight of 309.67 g/mol .[2] Proper dissolution is critical for experimental success.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO 33.33 mg/mL[2] 107.63 mM[2]

Ultrasonic agitation

may be required for

complete dissolution.

It is highly

recommended to use

a fresh, anhydrous

grade of DMSO as the

solvent is hygroscopic

and absorbed water

can significantly

impact solubility.[2]

Water Insoluble -

Ethanol Insoluble -

A related, more potent and selective DNA Ligase I inhibitor, L82-G17, exhibits significantly

higher solubility in DMSO at 125 mg/mL (472.29 mM), which may be a consideration for

experiments requiring higher concentrations.

Mechanism of Action: DNA Ligase I Inhibition
DNA ligase I is a critical enzyme in DNA replication and repair, responsible for joining Okazaki

fragments during lagging strand synthesis and sealing nicks in the DNA backbone. This

process occurs in three sequential steps. L82 acts as an uncompetitive inhibitor, specifically

targeting the third step of the ligation reaction.

Diagram of the DNA Ligation Pathway and L82 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10855116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

